1-Oxo Fexofenadine-d10 Methyl Ester
CAS No.:
Cat. No.: VC0207097
Molecular Formula: C₃₃H₂₉D₁₀NO₄
Molecular Weight: 523.73
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C₃₃H₂₉D₁₀NO₄ |
|---|---|
| Molecular Weight | 523.73 |
Introduction
Chemical Structure and Properties
1-Oxo Fexofenadine-d10 Methyl Ester is a deuterated derivative of the unlabeled compound with CAS number 154477-55-1 . It features a molecular formula of C33H29D10NO4 and a molecular weight of 523.73 g/mol . The compound contains ten deuterium atoms replacing hydrogen atoms in the diphenylmethyl group, as indicated by the "d10" designation in its name .
The full chemical name of the compound has several acceptable variations in scientific literature:
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4-[4-[4-(Hydroxydiphenyl-d10-methyl)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylbenzeneacetic Acid Methyl Ester
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2-[4-[4-[4-(Hydroxydiphenyl-d10-methyl)-1-piperidinyl]-1-oxobutyl]phenyl]-2,2-dimethylacetic Acid Methyl Ester
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Methyl 4-[4-[4-(Hydroxydiphenyl-d10-methyl)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylphenylacetate
Key Structural Features
The compound consists of several key structural components:
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A deuterated diphenylmethyl group (containing 10 deuterium atoms)
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A piperidine ring
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A carbonyl-containing butyl linker chain
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A dimethylbenzeneacetic acid methyl ester moiety
The "1-Oxo" prefix in the name indicates the presence of a ketone (C=O) group in the butyl chain that connects the piperidine ring to the dimethylbenzeneacetic acid methyl ester portion.
Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-Oxo Fexofenadine-d10 Methyl Ester:
| Property | Value |
|---|---|
| Molecular Formula | C33H29D10NO4 |
| Molecular Weight | 523.73 g/mol |
| Physical State | Solid (presumed based on related compounds) |
| CAS Number (unlabeled) | 154477-55-1 |
| Category | Stable Isotopes |
| Use Restriction | For research use only. Not for human or veterinary use |
Relationship to Fexofenadine
1-Oxo Fexofenadine-d10 Methyl Ester is closely related to Fexofenadine, a widely used antihistamine medication marketed under brand names such as Allegra and Telfast . Fexofenadine is used clinically to relieve allergy symptoms including watery eyes, runny nose, itching eyes/nose, sneezing, hives, and itching .
Structural Comparison with Fexofenadine
The key structural differences between 1-Oxo Fexofenadine-d10 Methyl Ester and Fexofenadine include:
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The presence of ten deuterium atoms in the diphenylmethyl group of the deuterated compound
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The carbonyl (oxo) group in the butyl chain
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The methyl ester group instead of a carboxylic acid found in Fexofenadine
These modifications make 1-Oxo Fexofenadine-d10 Methyl Ester particularly useful as an intermediate in synthetic pathways and as a reference standard in analytical chemistry.
Related Deuterated Compounds
Several related deuterated compounds exist in the same chemical family, including:
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Fexofenadine-d10 Hydrochloride (Cat. No.: HXT-54704, CAS: 1215821-44-5)
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1-Oxo Fexofenadine-d6 Methyl Ester (Mol. Formula: C33H33D6NO4)
These compounds form a comprehensive family of deuterated standards that are valuable in pharmaceutical research and development.
Applications in Research and Development
1-Oxo Fexofenadine-d10 Methyl Ester has several important applications in pharmaceutical research and development.
Use as a Reference Standard
As a stable isotope-labeled compound, 1-Oxo Fexofenadine-d10 Methyl Ester serves as an internal standard in analytical methods, particularly:
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Liquid chromatography-mass spectrometry (LC-MS) analysis
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Quantitative studies of fexofenadine metabolism
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Pharmacokinetic studies
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Quality control in pharmaceutical manufacturing
The deuterium labeling provides a mass shift that allows clear distinction between the analyte and internal standard in mass spectrometry applications.
Synthetic Intermediate
The compound functions as an intermediate in the preparation of Fexofenadine and related compounds . It can also be used for the synthesis of oxidation metabolites of Terfenadine, which was an earlier generation H1-receptor antagonist .
Metabolite Studies
Deuterated compounds like 1-Oxo Fexofenadine-d10 Methyl Ester are valuable tools in metabolite identification studies. The presence of deuterium atoms can:
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Help track metabolic transformations
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Elucidate reaction mechanisms
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Study kinetic isotope effects
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Improve detection of metabolites in complex biological matrices
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